CIMBI-36 HCl

• Molecular Formula: C18H22BrNO3 . HCl
• Molecular Weight: 380.28
• synonyms: 2-(4-bromo-2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)ethanamine hydrochloride

Description

Reference standard

Scientific Research Applications

• Serotonin 2A Receptor Agonist Binding in the Human Brain : CIMBI-36 is a promising tool for PET imaging of 5-HT2A receptor agonist binding in vivo. It has excellent test-retest reproducibility and can highlight regional differences in brain distribution. It is suggested that CIMBI-36 binds to both 5-HT2A and 5-HT2C receptors, especially in areas with high 5-HT2C receptor density, like the choroid plexus and hippocampus (Ettrup et al., 2016).

• Sensitivity to Serotonin Release : Research indicates that the binding potential of CIMBI-36 decreases significantly in the presence of serotonin-releasing agents, such as fenfluramine. This suggests that CIMBI-36 is a sensitive marker for studying changes in serotonin levels in the brain (Yang et al., 2017).

• Preclinical Safety Assessment : The safety aspects of using CIMBI-36 for clinical PET imaging have been investigated. Studies indicate low radiation burden and no unusual adverse clinical effects, making it suitable for human studies (Ettrup et al., 2013).

• First-in-Human Clinical Trial : CIMBI-36 has been used in a first-in-human clinical trial for PET imaging of 5-HT2A receptors. Results confirmed its selectivity for 5-HT2A receptors in the cerebral cortex and its suitability as a reference tissue model for quantification of these receptors (Ettrup et al., 2014).

• Evaluation of Small Polar Radiometabolites : Research on different labeling positions of CIMBI-36 indicates that its signal-to-background ratio can be impacted by small polar radiometabolites. This has implications for its sensitivity in detecting changes in 5-HT2A receptor levels in the brain (Johansen et al., 2017).

• DESI-MSI Imaging Comparison : Desorption Electrospray Ionization mass spectrometry imaging (DESI-MSI) has been used to image CIMBI-36 in brain tissue, offering a comparison with autoradiography and PET. This suggests potential for DESI-MSI as a cost-effective screening tool in neuroimaging studies (Jacobsen et al., 2021).

• Radioligand Biodistribution and Dosimetry : Studies on human biodistribution and radiation dosimetry of CIMBI-36 have been conducted, showing slight differences in effective dose based on radiolabeling positions. This research helps understand the PET imaging properties and potential toxic effects of CIMBI-36 (Johansen et al., 2019).

• Characterization in Nonhuman Primates : CIMBI-36 has been characterized in nonhuman primate brains, providing insights into its binding to 5-HT2A and 5-HT2C receptors. This is crucial for understanding the receptor distribution and the potential of CIMBI-36 in studying these receptors (Finnema et al., 2014).